Cas no 2157114-96-8 (1-(butan-2-yl)-3,3-difluorocyclobutan-1-amine)

• Product Name: 1-(butan-2-yl)-3,3-difluorocyclobutan-1-amine
• CAS No: 2157114-96-8
• MF: C₈H₁₅F₂N
• MW: 163.208209276199
• CID: 6473158
• PubChem ID: 165630657
• Update Time: 2025-05-20

1-(butan-2-yl)-3,3-difluorocyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(butan-2-yl)-3,3-difluorocyclobutan-1-amine
• EN300-1945827
• 2157114-96-8

• Inchi： 1S/C8H15F2N/c1-3-6(2)7(11)4-8(9,10)5-7/h6H,3-5,11H2,1-2H3
• InChI Key： ADYYVGJYKWOEBO-UHFFFAOYSA-N
• SMILES： FC1(CC(C(C)CC)(C1)N)F

Computed Properties

• Exact Mass: 163.11725581g/mol
• Monoisotopic Mass: 163.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Additional information on 1-(butan-2-yl)-3,3-difluorocyclobutan-1-amine

Comprehensive Overview of 1-(butan-2-yl)-3,3-difluorocyclobutan-1-amine (CAS No. 2157114-96-8)

The compound 1-(butan-2-yl)-3,3-difluorocyclobutan-1-amine (CAS No. 2157114-96-8) is a fluorinated cyclobutane derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With the increasing demand for novel bioactive molecules, this compound stands out for its potential applications in drug discovery and material science. The presence of difluorocyclobutane and butan-2-yl groups in its structure enhances its stability and bioavailability, making it a promising candidate for further exploration.

In recent years, the scientific community has shown a growing interest in fluorinated organic compounds, particularly those with cyclic structures. This trend is driven by their ability to mimic natural metabolites while offering improved metabolic stability and lipophilicity. 1-(butan-2-yl)-3,3-difluorocyclobutan-1-amine exemplifies these characteristics, making it a subject of study in medicinal chemistry. Researchers are particularly intrigued by its potential role in modulating enzyme activity and receptor binding, which could lead to breakthroughs in treating various diseases.

The synthesis of 1-(butan-2-yl)-3,3-difluorocyclobutan-1-amine involves advanced organic chemistry techniques, including ring-closing reactions and fluorination strategies. These methods are often discussed in academic forums and industry conferences, reflecting the compound's relevance in modern synthetic chemistry. Its CAS No. 2157114-96-8 serves as a unique identifier in chemical databases, facilitating its tracking in regulatory and research contexts. The compound's molecular formula and weight are also critical data points for researchers aiming to incorporate it into their studies.

One of the most frequently asked questions about 1-(butan-2-yl)-3,3-difluorocyclobutan-1-amine pertains to its solubility and stability under various conditions. These properties are crucial for its formulation in pharmaceutical applications. Preliminary studies suggest that the compound exhibits moderate solubility in organic solvents, which aligns with its potential use in drug delivery systems. Additionally, its difluorocyclobutane moiety contributes to its resistance to metabolic degradation, a feature highly valued in prodrug design.

The agrochemical industry is another sector where 1-(butan-2-yl)-3,3-difluorocyclobutan-1-amine could find applications. Fluorinated compounds are known for their pesticidal and herbicidal properties, and this molecule's structural attributes make it a candidate for developing new crop protection agents. Environmental sustainability is a hot topic in this field, and researchers are keen to explore whether this compound offers a greener alternative to existing products.

From a commercial perspective, the demand for 1-(butan-2-yl)-3,3-difluorocyclobutan-1-amine is expected to rise as its potential becomes more widely recognized. Suppliers and manufacturers are increasingly listing it in their catalogs, often highlighting its CAS No. 2157114-96-8 for easy reference. Pricing and availability are common concerns among buyers, and market trends indicate a steady supply chain for this specialty chemical.

In conclusion, 1-(butan-2-yl)-3,3-difluorocyclobutan-1-amine (CAS No. 2157114-96-8) represents a fascinating area of research with broad implications across multiple industries. Its unique combination of fluorine atoms and cyclobutane rings offers a versatile platform for innovation. As scientific advancements continue, this compound is likely to play a pivotal role in shaping the future of bioactive molecule development.